Cas no 1353994-43-0 ((S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid)

• Product Name: (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
• CAS No: 1353994-43-0
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• MDL: MFCD21092872
• CID: 2091614
• PubChem ID: 66564480
• Update Time: 2024-11-02

(S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
• (S)-3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1353994-43-0
• AKOS024463230
• (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)aceticacid
• 2-[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]sulfanylacetic acid
• 1-Boc-(S)-3-(Carboxymethylsulfanyl)pyrrolidine
• DB-248029
• (S)-3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD21092872
• Inchi： 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-5-4-8(6-12)17-7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1
• InChI Key： UCLGMVQUPDUFBZ-QMMMGPOBSA-N
• SMILES： S(CC(=O)O)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų